2-Fluorenyl 2-pyrrolidinylmethyl ketone

• Molecular Formula: C19H19NO
• Molecular Weight: 277.4 g/mol
• IUPAC Name: 1-(9H-fluoren-2-yl)-2-pyrrolidin-2-ylethanone
• InChI: InChI=1S/C19H19NO/c21-19(12-16-5-3-9-20-16)14-7-8-18-15(11-14)10-13-4-1-2-6-17(13)18/h1-2,4,6-8,11,16,20H,3,5,9-10,12H2
• InChI Key: ZCYDNYIQZQQSIP-UHFFFAOYSA-N
• Canonical SMILES: C1CC(NC1)CC(=O)C2=CC3=C(C=C2)C4=CC=CC=C4C3

Description

2-Fluorenyl 2-pyrrolidinylmethyl ketone is a fluorene-derived ketone featuring a pyrrolidine substituent. Its structure combines a rigid fluorenyl aromatic system with a flexible pyrrolidinylmethyl group, making it a versatile intermediate in asymmetric catalysis and pharmaceutical synthesis. The ketone group at the 2-position of the fluorene scaffold allows for nucleophilic additions, while the pyrrolidine moiety contributes to stereochemical control in enantioselective reactions .

This compound is structurally related to 2-acetylfluorene (2-fluorenyl methyl ketone, CAS 781-73-7), which lacks the pyrrolidinylmethyl group but shares the fluorenyl ketone backbone . The addition of the pyrrolidine ring introduces steric and electronic effects that enhance its utility in chiral induction, as demonstrated in organocatalytic applications .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogs and Functional Group Variations

The following table compares 2-fluorenyl 2-pyrrolidinylmethyl ketone with structurally related ketones:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Applications/Findings	Reference
2-Fluorenyl 2-pyrrolidinylmethyl ketone	C₁₈H₁₉NO	265.35	Fluorenyl, pyrrolidinylmethyl	Asymmetric catalysis, enantioselective synthesis
2-Acetylfluorene (2-Fluorenyl methyl ketone)	C₁₅H₁₂O	208.25	Fluorenyl, methyl	Intermediate in polymer chemistry
Benzyl 1-methylpiperidin-2-yl ketone	C₁₄H₁₉NO	217.31	Benzyl, piperidine	Pharmaceutical intermediate
Cyclopentyl 2-(pyrrolidinomethyl)phenyl ketone	C₁₇H₂₃NO	257.38	Cyclopentyl, pyrrolidinomethyl	Chiral ligand in organometallic reactions
Phenyl 2-pyridyl ketone (2-Benzoylpyridine)	C₁₂H₉NO	183.21	Benzoyl, pyridyl	Pharmaceutical and agrochemical intermediate

Key Research Findings

• Enantioselectivity : The pyrrolidinylmethyl group in 2-fluorenyl 2-pyrrolidinylmethyl ketone derivatives enhances enantioselectivity in asymmetric reactions. For example, (S)-2-(pyrrolidinylmethyl)pyrrolidine (a related compound) achieved 81% enantiomeric excess (ee) in the synthesis of Wieland-Miescher ketone, outperforming L-proline-based catalysts .
• Steric Effects : Steric hindrance around nitrogen substituents (e.g., N-benzyl groups) significantly impacts enantioselectivity. Bulky substituents improve stereochemical outcomes in catalytic cycles .
• Thermal Stability : Fluorenyl ketones (e.g., 2-acetylfluorene) exhibit higher thermal stability (melting points >250°C) compared to aliphatic pyrrolidine-containing ketones, which often melt below 150°C .

Spectral and Analytical Data

• 2-Acetylfluorene (CAS 781-73-7):
  • IR (cm⁻¹): 1680 (C=O stretch)
  • ¹H NMR (δ, ppm): 2.65 (s, 3H, CH₃), 7.30–8.05 (m, 8H, aromatic) .
• Benzyl 1-methylpiperidin-2-yl ketone :
  • Yield: 67–81% in optimized syntheses
  • ¹H NMR (δ, ppm): 1.45–2.80 (m, piperidine protons), 3.60 (s, benzyl CH₂) .